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A anilazina é um fungicida triazínico que já foi amplamente utilizado na agricultura para

controlar uma variedade de doenças fúngicas em plantações.[1] No entanto, seu uso foi

descontinuado em muitas regiões devido a preocupações ambientais e toxicológicas.[1] O

impacto da anilazina nas comunidades microbianas do solo não é extensivamente estudado;

no entanto, pesquisas sobre outros fungicidas triazínicos, como a atrazina, fornecem

informações sobre os efeitos potenciais.

Efeitos Gerais dos Fungicidas nas Comunidades
Microbianas do Solo
Os fungicidas são projetados para inibir ou matar o crescimento de fungos. No entanto, sua

aplicação no solo pode ter efeitos não intencionais em uma ampla gama de microrganismos,

incluindo bactérias, actinomicetos e outros fungos não-alvo. Esses efeitos podem alterar a

estrutura e a função da comunidade microbiana do solo, impactando processos essenciais do

ecossistema, como ciclagem de nutrientes e decomposição da matéria orgânica.

Dados Quantitativos sobre os Efeitos da Atrazina
(Proxy para a Anilazina)
Devido à escassez de dados quantitativos específicos para a anilazina, os dados de uma

meta-análise sobre a atrazina, um herbicida triazínico estruturalmente relacionado, são

apresentados aqui como um proxy para ilustrar os potenciais efeitos. Uma meta-análise de 39

artigos revisados por pares revelou os seguintes impactos da aplicação de atrazina no solo:
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Parâmetro Microbiano do
Solo

Efeito da Aplicação de
Atrazina

Alteração Percentual
Média

Biomassa Microbiana Aumento Significativo +8.9%

Respiração Microbiana Aumento Significativo +26.77%

Diversidade Microbiana Diminuição Significativa -4.87%

Atividade Enzimática Diminuição Significativa -24.04%

Tabela 1: Resumo dos Efeitos

da Atrazina na Biomassa,

Respiração, Diversidade e

Atividade Enzimática

Microbiana do Solo.[2]

Protocolos Experimentais
A seguir, são apresentados protocolos experimentais detalhados, adaptados de estudos que

investigam os efeitos de pesticidas, incluindo a atrazina, nas comunidades microbianas do

solo. Esses protocolos podem ser aplicados para avaliar o impacto da anilazina.

Protocolo 1: Avaliação da Biomassa Microbiana do Solo
Este protocolo descreve o método de fumigação-extração com clorofórmio para determinar a

biomassa microbiana de carbono (BMC) no solo.

Materiais:

Amostras de solo fresco

Clorofórmio (sem etanol)

Sulfato de potássio 0,5 M (K₂SO₄)

Frascos de vácuo

Papel de filtro (Whatman No. 42)
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Analisador de carbono orgânico total (TOC)

Procedimento:

Pese duas porções de 25 g de cada amostra de solo.

Coloque uma porção de cada amostra em um frasco de vácuo contendo um béquer com 25

mL de clorofórmio.

Evacue o frasco até que o clorofórmio ferva vigorosamente e, em seguida, feche o vácuo.

Incube as amostras no escuro à temperatura ambiente por 24 horas.

Após a incubação, remova o clorofórmio evacuando repetidamente o frasco.

Extraia as amostras de solo fumigadas e não fumigadas (controle) com 100 mL de K₂SO₄

0,5 M, agitando por 30 minutos em um agitador orbital.

Filtre os extratos através de papel de filtro Whatman No. 42.

Analise o teor de carbono orgânico nos extratos usando um analisador de TOC.

Calcule a BMC usando a seguinte equação: BMC = (Carbono orgânico extraível do solo

fumigado - Carbono orgânico extraível do solo não fumigado) / kEC Onde kEC é um fator de

conversão (geralmente 0,45).

Protocolo 2: Análise da Atividade Enzimática do Solo
Este protocolo descreve o ensaio para a atividade da desidrogenase, uma medida da atividade

microbiana geral no solo.

Materiais:

Amostras de solo fresco

Cloreto de 2,3,5-trifeniltetrazólio (TTC) a 3%

Tris-HCl tampão (pH 7,4)

Metanol
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Espectrofotômetro

Procedimento:

Pese 5 g de solo fresco em um tubo de ensaio.

Adicione 5 mL de solução de TTC a 3% e 5 mL de tampão Tris-HCl.

Misture bem e incube os tubos no escuro a 37°C por 24 horas.

Após a incubação, adicione 10 mL de metanol para extrair o trifenil formazan (TPF) formado.

Agite a mistura vigorosamente e, em seguida, filtre-a.

Meça a absorbância do filtrado a 485 nm usando um espectrofotômetro.

A concentração de TPF é determinada a partir de uma curva padrão e expressa como µg

TPF g⁻¹ solo seco h⁻¹.

Protocolo 3: Análise da Estrutura da Comunidade
Microbiana (Sequenciamento de Amplicon do Gene 16S
rRNA)
Este protocolo descreve as etapas para analisar a diversidade e composição da comunidade

bacteriana no solo.[3][4]

Materiais:

Kit de extração de DNA do solo

Primers para a região hipervariável V4 do gene 16S rRNA

DNA polimerase de alta fidelidade

Equipamento de PCR

Kit de purificação de produtos de PCR
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Sequenciador de próxima geração (por exemplo, Illumina MiSeq)

Procedimento:

Extraia o DNA total das amostras de solo usando um kit comercial de extração de DNA do

solo, seguindo as instruções do fabricante.

Amplifique a região V4 do gene 16S rRNA por PCR usando primers específicos (por

exemplo, 515F e 806R) com adaptadores de sequenciamento.

Purifique os produtos de PCR para remover primers não incorporados e dNTPs.

Quantifique os produtos de PCR purificados e agrupe-os em concentrações equimolares.

Realize o sequenciamento de próxima geração dos amplicons agrupados.

Processe os dados brutos de sequenciamento para remover sequências de baixa qualidade,

quimeras e adaptadores.

Agrupe as sequências em Unidades Taxonômicas Operacionais (OTUs) com um limiar de

similaridade de 97%.

Atribua a taxonomia a cada OTU usando um banco de dados de referência (por exemplo,

Greengenes ou SILVA).

Analise a diversidade alfa (riqueza e uniformidade de espécies dentro de uma amostra) e a

diversidade beta (diferenças na composição de espécies entre as amostras).

Visualizações
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Figura 1: Fluxo de trabalho experimental para avaliar o efeito da anilazina nas comunidades

microbianas do solo.
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Figura 2: Vias conceituais do impacto da anilazina nas comunidades microbianas do solo.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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